Cas no 61604-21-5 ([1,1'-Biphenyl]-2,2',5,5'-tetramine)
61604-21-5 structure
Product Name:[1,1'-Biphenyl]-2,2',5,5'-tetramine
CAS No:61604-21-5
MF:C12H14N4
MW:214.266361713409
CID:473098
PubChem ID:18371580
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2',5,5'-tetramine Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2',5,5'-tetramine
- 2-(2,5-diaminophenyl)benzene-1,4-diamine
- DTXSID60593201
- SCHEMBL3338155
- 61604-21-5
-
- Inchi: 1S/C12H14N4/c13-7-1-3-11(15)9(5-7)10-6-8(14)2-4-12(10)16/h1-6H,13-16H2
- InChI Key: RUIHYDJCUTVHMO-UHFFFAOYSA-N
- SMILES: NC1C=CC(=CC=1C1C=C(C=CC=1N)N)N
Computed Properties
- Exact Mass: 214.12202
- Monoisotopic Mass: 214.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 104.08
[1,1'-Biphenyl]-2,2',5,5'-tetramine Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
61604-21-5 ([1,1'-Biphenyl]-2,2',5,5'-tetramine) Related Products
- 1204-43-9(4'-Methyl-biphenyl-2-ylamine Hydrochloride)
- 63019-98-7(4-AMINO-3-METHYLBIPHENYL)
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- 80938-67-6(5-Phenyl-o-toluidine)
- 16069-32-2([1,1'-Biphenyl]-2,4-diamine)
- 1454-80-4(2-(2-aminophenyl)aniline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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